Cas no 38150-27-5 (2-3-(Hydroxymethyl)-5-methyl-4-triazolyl-5-chlorobenzophenone)

• Product Name: 2-3-(Hydroxymethyl)-5-methyl-4-triazolyl-5-chlorobenzophenone
• CAS No: 38150-27-5
• MF: C₁₇H₁₄ClN₃O₂
• MW: 327.764962673187
• CID: 923090
• PubChem ID: 170010
• Update Time: 2025-07-15

2-3-(Hydroxymethyl)-5-methyl-4-triazolyl-5-chlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• 2-[3-(Hydroxymethyl)-5-methyl-4-triazolyl]-5-chlorobenzophenone
• [5-chloro-2-[3-(hydroxymethyl)-5-methyl-1,2,4-triazol-4-yl]phenyl]-phenylmethanone
• 5-chloro-2-[3-(hydroxymethyl)-5-methyl-4H-1,2,4-triazol-4-yl]benzophenone
• 5-Chlor-2-<3-(hydroxymethyl)-5-methyl-4H-1,2,4-triazol-4yl>benzophenon
• 5-Chloro-2-(3-(hydroxymethyl)-5-methyl-4H-1,2,4-triazol-4-yl)benzophenone
• 5-chloro-2-(3-hydroxymethyl-5-methyl-[1,2,4]triazol-4-yl)-benzophenone
• EINECS 253-805-6
• HB-Compound
• CHEMBL3544893
• 5-chloro-[3-methyl-5-(hydroxymethyl)-4H-1,2,4-triazol-4-yl]benzophenone
• Alprazolam Imp. B (EP); [5-Chloro-2-(3-hydroxymehtyl-5-methyl-4H-1,2,4-triazol-4-yl)phenyl]phenylmethanone; 2-[3-(Hydroxymethyl)-5-methyl-4-triazolyl]-5-chlorobenzophenone
• DTXSID60191544
• 38150-27-5
• Q27282752
• NS00030346
• 2-(3-(hydroxymethyl)-5-methyl-4-triazolyl)-5-chlorobenzophenone
• SCHEMBL11826158
• AKOS030254758
• Methanone, (5-chloro-2-(3-(hydroxymethyl)-5-methyl-4H-1,2,4-triazol-4-yl)phenyl)phenyl-
• 2-3-(Hydroxymethyl)-5-methyl-4-triazolyl-5-chlorobenzophenone

• Inchi： 1S/C17H14ClN3O2/c1-11-19-20-16(10-22)21(11)15-8-7-13(18)9-14(15)17(23)12-5-3-2-4-6-12/h2-9,22H,10H2,1H3
• InChI Key： UZEKJKOIIZBJFR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(C1C=CC=CC=1)=O)N1C(C)=NN=C1CO

Computed Properties

• Exact Mass: 327.07700
• Monoisotopic Mass: 327.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Melting Point: 118-120°C
• PSA: 68.01000
• LogP: 2.95240

Additional information on 2-3-(Hydroxymethyl)-5-methyl-4-triazolyl-5-chlorobenzophenone

Introduction to 2-3-(Hydroxymethyl)-5-methyl-4-triazolyl-5-chlorobenzophenone (CAS No. 38150-27-5)

2-3-(Hydroxymethyl)-5-methyl-4-triazolyl-5-chlorobenzophenone, identified by the chemical identifier CAS No. 38150-27-5, is a compound of significant interest in the field of pharmaceutical chemistry and molecular biology. This benzophenone derivative features a unique structural framework that combines a hydroxymethyl group, a methyl substituent, a triazolyl moiety, and a chloro group on the benzene ring. Such structural complexity makes it a versatile candidate for various applications, particularly in the development of bioactive molecules and therapeutic agents.

The compound's molecular structure suggests potential interactions with biological targets, making it an attractive scaffold for drug discovery. The presence of the triazolyl group, known for its stability and ability to participate in hydrogen bonding, enhances its binding affinity to proteins and enzymes. This feature is particularly relevant in the design of inhibitors targeting key metabolic pathways involved in diseases such as cancer, inflammation, and neurodegeneration.

Recent advancements in computational chemistry have enabled the rapid screening of such derivatives for their pharmacological properties. Molecular docking studies have indicated that 2-3-(Hydroxymethyl)-5-methyl-4-triazolyl-5-chlorobenzophenone may exhibit inhibitory activity against enzymes like kinases and cyclases, which are overexpressed in certain pathological conditions. The hydroxymethyl and chloro substituents further contribute to its binding potential by forming hydrogen bonds and hydrophobic interactions with target residues.

In vitro studies have begun to explore the biological activity of this compound. Preliminary results suggest that it may possess antioxidant properties, which could be beneficial in mitigating oxidative stress-related disorders. Additionally, its ability to modulate enzyme activity has opened avenues for investigating its role in regulating cell signaling pathways. These findings align with the growing interest in small-molecule modulators as therapeutic agents.

The synthesis of 2-3-(Hydroxymethyl)-5-methyl-4-triazolyl-5-chlorobenzophenone involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The synthesis pathway must be optimized to ensure high yield and purity, which are critical for subsequent pharmacological evaluations. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have improved the efficiency of producing complex molecules like this one.

The compound's stability under various conditions is another important consideration. Its chemical stability ensures that it can be stored and handled effectively during both laboratory research and potential industrial applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm its identity and purity.

Future research directions include exploring the compound's mechanism of action in detail. Understanding how it interacts with biological targets at the molecular level will provide insights into its therapeutic potential. Additionally, exploring its efficacy in animal models will help validate its promise as a lead compound for drug development.

The broader implications of this research extend beyond individual compounds like 2-3-(Hydroxymethyl)-5-methyl-4-triazolyl-5-chlorobenzophenone. They contribute to the growing body of knowledge in medicinal chemistry and molecular pharmacology, driving innovation in drug discovery pipelines. As computational methods improve and synthetic techniques evolve, compounds like this one will play an increasingly pivotal role in addressing unmet medical needs.

In conclusion,2-3-(Hydroxymethyl)-5-methyl-4-triazolyl-5-chlorobenzophenone (CAS No. 38150-27-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer potential benefits in modulating biological pathways associated with various diseases. Continued investigation into its synthesis, biological activity, and mechanism of action will likely uncover new therapeutic opportunities.